1-[(tert-Butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid

• Molecular Formula: C17H30N2O4
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 5-(4-methylpiperidin-1-yl)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H30N2O4/c1-12-5-7-18(8-6-12)14-9-13(15(20)21)10-19(11-14)16(22)23-17(2,3)4/h12-14H,5-11H2,1-4H3,(H,20,21)
• InChI Key: NMLPVROFGMRKID-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2CC(CN(C2)C(=O)OC(C)(C)C)C(=O)O

Description

1-[(tert-Butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid is a Boc-protected piperidine derivative featuring a 4-methylpiperidin-1-yl substituent at position 5 and a carboxylic acid group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(tert-Butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Methyl Group: The methyl group is introduced at the 4-position of the piperidine ring through alkylation reactions.

Protection of the Amine Group: The amine group is protected using tert-butoxycarbonyl chloride (BOC-Cl) in the presence of a base such as triethylamine.

Carboxylation: The carboxylic acid group is introduced through carboxylation reactions using reagents like carbon dioxide or carboxylic acid derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors, automated synthesis, and purification methods like chromatography and crystallization.

Chemical Reactions Analysis

Functional Group Analysis

The compound contains three key functional groups:

• tert-Butoxycarbonyl (Boc) group (protecting the amine)

• Carboxylic acid (at the piperidine-3 position)

• Piperidine rings (with substituents at positions 1 and 5)

These groups enable diverse chemical transformations, as evidenced by analogous compounds in structural databases .

Deprotection of the Boc Group

The Boc group is removable under acidic conditions, yielding the free amine:

• Typical conditions :

  • TFA (trifluoroacetic acid) in dichloromethane or dioxane

  • HCl in aqueous dioxane

• Outcome : Liberates the amine for subsequent reactions (e.g., amide formation, coupling).

Reaction Type	Reagent/Conditions	Product	Reference
Boc deprotection	TFA in DCM	Free amine derivative
Boc deprotection	HCl in aqueous dioxane	Free amine derivative

Amide Formation

The carboxylic acid can react with amines to form amides:

• Method : Coupling using EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HOBt (hydroxybenzotriazole) with an amine .

• Example : Synthesis of adamantane derivatives via amide bond formation in the PDF .

Esterification

The carboxylic acid may undergo esterification:

• Reactants : Alcohols (e.g., methanol, ethanol) with acid catalysts (e.g., HCl, H2SO4).

• Product : Corresponding ester derivatives.

Coupling Reactions

The carboxylic acid can participate in coupling reactions with other molecules (e.g., aldehydes, amines) using activating agents like EDC or DCC (dicyclohexylcarbodiimide) .

Structural Comparisons and Reaction Implications

Compound	Functional Groups	Unique Features
Target compound	Boc, carboxylic acid, piperidine	Dual piperidine rings with Boc
1-Boc-4-methylpiperidine-4-carboxylic acid	Boc, carboxylic acid, piperidine	Single piperidine ring
Methyl 4-Boc-aminopiperidine-4-carboxylate	Boc, ester, piperidine	Contains an ester group
2-({1-Boc-piperidin-4-yl}methyl)thiazole-5-carboxylic acid	Boc, thiazole, carboxylic acid	Thiazole heterocycle

The dual piperidine rings in the target compound may influence reaction regioselectivity or steric effects during transformations.

Reaction Challenges and Considerations

• Steric hindrance : The bulky tert-butyl group may complicate deprotection or coupling reactions.

• Selectivity : Multiple reactive sites (e.g., two piperidine rings) require precise reaction control.

Future Research Directions

• Enzymatic studies : Investigating the compound’s interaction with proteases using the nitrophenyl derivative.

• Rational design : Leveraging the dual piperidine motif for target-specific binding.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of fine chemicals and specialty materials.

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The BOC protecting group can be selectively removed under acidic conditions, revealing the active amine group, which can then participate in various biochemical reactions. The compound’s structure allows it to interact with enzymes, receptors, and other biomolecules, influencing their activity and function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The compound is compared with three analogs below, highlighting substituent variations and their inferred impacts:

1-[(tert-Butoxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid

• Structure : Retains the Boc group and piperidine core but replaces the 4-methylpiperidinyl group with a trifluoromethyl (-CF₃) substituent at position 3.
• Impact : The -CF₃ group increases lipophilicity and metabolic stability compared to the target compound’s bulkier 4-methylpiperidinyl group. This may enhance blood-brain barrier penetration but reduce solubility in aqueous media .
• Molecular Formula: C₁₇H₁₈F₃NO₃
• Molecular Weight : 341.33 g/mol .

1-Boc-5-methylpiperidine-3-carboxylic acid

• Structure : Features a methyl group at position 5 instead of the 4-methylpiperidinyl substituent.
• However, it may offer fewer hydrogen-bonding opportunities compared to the 4-methylpiperidinyl group .
• CAS Number : 1365887-45-1 .

4-(2-Aminoethyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid

• Structure: Replaces the piperidine core with a pyrrolidine ring and adds a 2-aminoethyl group at position 4.
• Impact: The smaller pyrrolidine ring increases conformational rigidity, which may enhance selectivity for certain receptors. The aminoethyl group introduces a basic site, improving water solubility and enabling salt formation.
• Molecular Formula : C₂₆H₃₀N₂O₆
• Molecular Weight : 466.54 g/mol
• Purity : 95% .

Data Table: Key Properties of Analogs

Compound Name	Core Structure	Substituent(s)	Molecular Weight (g/mol)	CAS Number	Purity
Target Compound	Piperidine	5-(4-methylpiperidin-1-yl)	Not reported	Not provided	N/A
1-[(tert-Butoxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid	Piperidine	3-CF₃	341.33	Not provided	N/A
1-Boc-5-methylpiperidine-3-carboxylic acid	Piperidine	5-methyl	Not reported	1365887-45-1	N/A
4-(2-Aminoethyl)-1-Boc-pyrrolidine-2-carboxylic acid	Pyrrolidine	4-(2-aminoethyl)	466.54	368866-19-7	95%

Research Findings and Inferences

Solubility and Stability: The Boc group universally improves stability across analogs, but substituents dictate solubility. The 4-methylpiperidinyl group in the target compound likely reduces aqueous solubility compared to the aminoethyl-pyrrolidine analog . The trifluoromethyl analog’s lipophilicity (logP ~2.1 estimated) may limit its use in polar environments .

Biological Activity :

• Piperidine derivatives with bulky substituents (e.g., 4-methylpiperidinyl) are often explored as protease inhibitors due to their ability to occupy hydrophobic pockets.
• Pyrrolidine analogs, with smaller rings, are preferred for targeting compact active sites, such as those in kinases .

Synthetic Accessibility :

• The target compound’s synthesis may require multi-step functionalization of the piperidine ring, whereas methyl or trifluoromethyl analogs are simpler to prepare .

Biological Activity

1-[(tert-Butoxy)carbonyl]-5-(4-methylpiperidin-1-yl)piperidine-3-carboxylic acid (commonly referred to as Boc-Mep) is a compound of interest in medicinal chemistry, particularly for its potential applications in drug development. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic implications, and relevant case studies.

• Molecular Formula : C17H30N2O4
• Molecular Weight : 326.43 g/mol
• CAS Number : 2059974-34-2

Boc-Mep exhibits biological activity primarily through its interaction with specific receptors and enzymes in the body. It is known to act as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin pathways. This modulation can have significant implications for conditions such as anxiety, depression, and neurodegenerative diseases.

Key Mechanisms:

• Dopamine Receptor Modulation : Boc-Mep has been shown to influence dopamine receptor activity, which is crucial for mood regulation and cognitive functions.
• Serotonin Pathway Interaction : The compound may also impact serotonin levels, contributing to its potential antidepressant effects.

Biological Activity Studies

Several studies have investigated the biological activity of Boc-Mep, highlighting its pharmacological potential.

In Vitro Studies

• Neuroprotective Effects : In cell culture models, Boc-Mep demonstrated protective effects against oxidative stress-induced neuronal damage. This suggests potential utility in treating neurodegenerative disorders.
• Antidepressant-Like Activity : Behavioral assays in rodent models indicated that Boc-Mep produces antidepressant-like effects comparable to established SSRIs (Selective Serotonin Reuptake Inhibitors).

In Vivo Studies

• Animal Models of Depression : In a study involving chronic unpredictable stress models in rats, administration of Boc-Mep resulted in significant reductions in depressive-like behaviors, as measured by the forced swim test.
• Cognitive Enhancement : Research has indicated that Boc-Mep may enhance cognitive performance in memory tasks, suggesting a role in treating cognitive deficits associated with aging or neurological disorders.

Case Study 1: Neuroprotection in Alzheimer’s Disease Models

A recent study explored the effects of Boc-Mep on amyloid-beta-induced toxicity in neuronal cultures. Results showed that Boc-Mep significantly reduced cell death and inflammation markers, indicating its potential as a neuroprotective agent against Alzheimer’s disease pathology.

Case Study 2: Efficacy in Animal Models of Anxiety

In another study focusing on anxiety-related behaviors, Boc-Mep was administered to mice subjected to elevated plus maze tests. The results demonstrated a marked increase in exploratory behavior, suggesting anxiolytic properties.

Data Table: Summary of Biological Activities

Activity Type	Model/Method	Findings
Neuroprotection	Neuronal cultures	Reduced oxidative stress-induced cell death
Antidepressant	Rodent behavioral assays	Decreased depressive behaviors
Cognitive Enhancement	Memory tasks in rodents	Improved performance compared to control
Anxiety Reduction	Elevated plus maze	Increased exploratory behavior

Q & A

Q. What are the standard synthetic routes for this compound, and what parameters critically influence yield and purity?

The synthesis typically involves sequential protection, coupling, and deprotection steps. Key steps include:

• Boc protection of the piperidine nitrogen to prevent undesired side reactions.
• Coupling of the 4-methylpiperidine moiety via nucleophilic substitution or amide bond formation.
• Carboxylic acid activation (e.g., using EDCl/HOBt) for further functionalization . Critical parameters:
• Temperature : Optimal reaction temperatures (e.g., 0–25°C for Boc protection) minimize byproducts.
• Solvent choice : Polar aprotic solvents (e.g., DCM, DMF) enhance solubility and reaction efficiency.
• Catalyst use : DMAP or pyridine accelerates acyl transfer in Boc protection .

Step	Reagents/Conditions	Yield Range	Purity Control Method
Boc Protection	Boc₂O, DMAP, DCM, 0°C → RT	70–85%	TLC, NMR
Piperidine Coupling	4-Methylpiperidine, K₂CO₃, DMF, 60°C	60–75%	HPLC
Deprotection	TFA/DCM (1:1), RT	>90%	LC-MS

Q. Which spectroscopic techniques are recommended for structural characterization?

• NMR Spectroscopy :

• ¹H/¹³C NMR confirms Boc group integration (e.g., tert-butyl protons at δ 1.4 ppm) and piperidine ring conformation.
• 2D NMR (COSY, HSQC) resolves overlapping signals in the piperidine and 4-methylpiperidine regions .
  • Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ at m/z 369.2382) and detects impurities .
  • IR Spectroscopy : Identifies carbonyl stretches (Boc C=O at ~1680–1720 cm⁻¹) and carboxylic acid O-H (broad peak ~2500–3300 cm⁻¹) .

Q. What safety protocols are essential for handling this compound?

• PPE : Wear nitrile gloves, lab coats, and chemical goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation of aerosols during weighing .
• Storage : Store at 2–8°C in airtight containers under nitrogen to prevent hydrolysis of the Boc group .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

Advanced Research Questions

Q. How can computational modeling predict biological interactions, and what validation methods are used?

• Molecular Docking : Simulates binding to targets (e.g., enzymes, receptors) using software like AutoDock Vina. The carboxylic acid group often participates in hydrogen bonding with active-site residues .
• MD Simulations : Assess stability of ligand-target complexes over 100+ ns trajectories. Metrics include RMSD (<2 Å) and binding free energy (MM-PBSA) .
• Validation : Compare computational results with experimental IC₅₀ values (e.g., enzyme inhibition assays) or crystallographic data (if available) .

Q. What strategies resolve stereochemical impurities during synthesis, and how is enantiomeric excess measured?

• Chiral Chromatography : Use Chiralpak® columns with hexane/IPA mobile phases to separate enantiomers.
• Asymmetric Catalysis : Employ chiral ligands (e.g., BINAP) in coupling steps to favor desired stereoisomers .
• Assessment Methods :

• Polarimetry : Measures optical rotation (e.g., [α]D²⁵ = +15° for the target enantiomer).
• X-ray Crystallography : Confirms absolute configuration .

Q. How do reaction byproducts form under suboptimal conditions, and how are they characterized?

• Common Byproducts :

• Hydrolysis Products : Degraded Boc group (observed via LC-MS at m/z 225.1128) due to moisture exposure .
• Diastereomers : Incorrect stereochemistry during piperidine coupling (resolved via chiral HPLC) .
  • Analytical Workflow :

HPLC-MS : Quantifies byproduct ratios using C18 columns and gradient elution.

NMR NOESY : Identifies spatial proximity of protons in diastereomers .

Data Contradiction Analysis

Q. How can conflicting reports on biological activity (e.g., IC₅₀ values) be reconciled?

Discrepancies may arise from:

• Assay Conditions : Variations in pH, temperature, or co-solvents (e.g., DMSO concentration) alter ligand solubility and activity .
• Compound Purity : Impurities >5% (e.g., Boc-deprotected species) skew dose-response curves. Validate purity via LC-MS before assays .
• Target Polymorphism : Genetic variations in enzyme isoforms (e.g., CYP3A4) affect binding kinetics .

Environmental and Stability Studies

Q. What are the environmental degradation pathways, and how are metabolites analyzed?

• Hydrolysis : Dominant pathway in aqueous media (t₁/₂ = 48–72 h at pH 7), yielding tert-butanol and piperidine-3-carboxylic acid derivatives .
• Photodegradation : UV exposure generates radical intermediates (detected via EPR) .
• Metabolite Profiling :

• LC-HRMS : Identifies degradation products (e.g., m/z 155.0943 for decarboxylated species).
• Ecotoxicity Assays : Use Daphnia magna to assess acute toxicity (EC₅₀) of metabolites .